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Compound of Interest

Compound Name: HO-PEG14-OH

Cat. No.: B7824329

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for HO-
PEG14-OH (CAS No. 1189112-05-7), a discrete polyethylene glycol (PEG) compound. Due to
the limited availability of a specific, detailed Safety Data Sheet (SDS) for this particular
molecule, this document combines known properties of HO-PEG14-OH with safety data from
closely related polyethylene glycols to ensure a thorough understanding of best practices for its
handling in a research and development setting.

Chemical and Physical Properties

HO-PEG14-0OH, also known as tetradecaethylene glycol, is a hydrophilic polymer.[1] Its basic
properties are summarized below. Data for related polyethylene glycols are included for
reference where specific information for HO-PEG14-OH is not publicly available.
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Representative Data (PEG

Property HO-PEG14-OH
600)

CAS Number 1189112-05-7[1][2][3] 25322-68-3[4]
Molecular Formula C28H58015[2] H(OCH2CH2)nOH[4]
Molecular Weight 634.75 g/mol [2] ~600 g/mol
Appearance C.:olc')rless or white solid or Clear, vi.scous liquid or solid

liquid[2] (depending on temp.)
Purity >95%][2] Varies by grade
pH Data not available 5.0 - 7.0 (in 5% solution)
Melting Point Data not available ca.33°C (91 °F)
Flash Point Data not available > 250 °C (482 °F) (Open cup)
Solubility Soluble in water Miscible with water

Toxicological Information and Hazard Identification

A complete toxicological profile for HO-PEG14-OH has not been thoroughly investigated.

However, based on data from similar polyethylene glycols, it is not classified as a hazardous
substance or mixture according to Regulation (EC) No. 1272/2008 or the OSHA Hazard
Communication Standard (29 CFR 1910.1200).[5] Polyethylene glycols, in general, are

considered to have low toxicity.
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Toxicological Endpoint Result (Based on related PEGs)
Acute Oral Toxicity (LD50, rat) > 15,000 mg/kg
Acute Dermal Toxicity (LD50, rabbit) > 20,000 mg/kg

) ) o May cause mild, transient irritation with
Skin Corrosion/Irritation
prolonged exposure.

Serious Eye Damage/Irritation May cause mild, transient discomfort.

Germ Cell Mutagenicity Negative

No tumorigenic effect observed in studies on

Carcinogenicity lated PEG
relate S.

] o No adverse effects on reproduction reported in
Reproductive Toxiclty studies on related PEGs

Note: The toxicological properties of HO-PEG14-OH itself have not been fully determined. The
data presented is for related compounds and should be used as a guideline. Standard safe
laboratory practices should always be followed.

Exposure Controls and Personal Protective
Equipment

As a standard practice when handling any chemical, appropriate personal protective equipment
(PPE) should be worn to minimize exposure.
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Control Parameter

Recommendation

Engineering Controls

Work in a well-ventilated area. An eyewash
station and safety shower should be readily

accessible.

Eye/Face Protection

Wear chemical safety goggles or glasses with

side shields.

Skin Protection

Wear standard laboratory gloves (e.g., nitrile)

and a lab coat.

Respiratory Protection

Not typically required under normal use

conditions with adequate ventilation.

Personal Protective Equipment (PPE) Workflow

The following diagram illustrates the standard workflow for donning and doffing PPE when

handling chemicals like HO-PEG14-OH.
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Donning PPE Doffing PPE
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Exposure Event

Initial Aésessment

Identify Exposure Route

Inhalation Ingestion

Skin Contact Eye Contact Inhalation Ingestion
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Wash with soap and water Flush with water Move to fresh air Rinse mouth with water
for 15 mins for 15 mins (Do NOT induce vomiting)
AN /

Seek Medical Attention

(if symptoms persist or for ingestion)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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